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For Researchers, Scientists, and Drug Development Professionals

Introduction
Long-chain diester adipates are a versatile class of molecules with growing applications in the

pharmaceutical sciences. These esters, formed from adipic acid and long-chain alcohols,

possess unique physicochemical properties that make them suitable for a range of

applications, from serving as plasticizers in medical devices to acting as advanced drug

delivery vehicles. Their biocompatibility and biodegradability, coupled with the tunability of their

properties based on the length of the alcohol chain, have positioned them as promising

materials for the development of novel therapeutic systems.

This technical guide provides a comprehensive overview of long-chain diester adipates,

focusing on their synthesis, physicochemical characteristics, and their burgeoning role in drug

delivery. It is intended to be a valuable resource for researchers, scientists, and drug

development professionals seeking to leverage these compounds in their work.

Physicochemical Properties of Long-Chain Diester
Adipates
The properties of long-chain diester adipates are largely dictated by the length of their

constituent alcohol chains. As the chain length increases, properties such as melting point,

boiling point, and viscosity also tend to increase. These characteristics are critical for their
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application, influencing their behavior in biological systems and their suitability for various

formulation processes. The following table summarizes key physicochemical properties for two

representative long-chain diester adipates: ditetradecyl adipate (DTA) and dioctadecyl adipate

(DOA).

Property Ditetradecyl Adipate (DTA) Dioctadecyl Adipate (DOA)

Molecular Formula C34H66O4 C42H82O4

Molecular Weight 554.9 g/mol 667.1 g/mol

Melting Point 56-58 °C 67-69 °C

Boiling Point Not available Not available

Density Not available Not available

Solubility
Insoluble in water; soluble in

organic solvents

Insoluble in water; soluble in

organic solvents

Note: Data for boiling point and density of these specific long-chain diester adipates are not

readily available in the compiled search results. Further experimental determination would be

required for these specific values.

Synthesis of Long-Chain Diester Adipates
Long-chain diester adipates are typically synthesized through an esterification reaction

between adipic acid and the corresponding long-chain alcohol. A general representation of this

reaction is the condensation of a diol with a diacid.

Experimental Protocol: Synthesis of Ditetradecyl
Adipate (DTA)
This protocol describes a common method for the synthesis of Ditetradecyl Adipate.

Materials:

Adipic acid
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1-Tetradecanol

Toluene (as a solvent and for azeotropic removal of water)

p-Toluenesulfonic acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Hexane (for recrystallization)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, combine

adipic acid (1 molar equivalent), 1-tetradecanol (2.2 molar equivalents), and a catalytic

amount of p-toluenesulfonic acid in toluene.

Heat the mixture to reflux. The water formed during the esterification will be removed

azeotropically and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete (typically after several hours), cool the mixture to room

temperature.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude Ditetradecyl Adipate by recrystallization from hexane to yield a white solid.

Characterize the final product using techniques such as Nuclear Magnetic Resonance

(NMR) spectroscopy and Fourier-Transform Infrared (FTIR) spectroscopy to confirm its

structure and purity.
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Long-Chain Diester Adipates in Drug Delivery:
Poly(glycerol adipate) Nanoparticles
A significant application of adipate esters in drug development is in the formulation of

biodegradable nanoparticles for controlled drug release. Poly(glycerol adipate) (PGA), a

polyester synthesized from glycerol and adipic acid, is a prime example. PGA is biocompatible

and can be engineered to self-assemble into nanoparticles (NPs) that can encapsulate

therapeutic agents.

Experimental Protocol: Preparation of Poly(glycerol
adipate) Nanoparticles by Solvent Evaporation
The solvent evaporation method is a widely used technique for preparing polymeric

nanoparticles.[1]

Materials:

Poly(glycerol adipate) (PGA) polymer

Drug to be encapsulated (e.g., a hydrophobic small molecule)

Acetone (as the organic solvent)

Deionized water (as the aqueous phase)

Surfactant (optional, e.g., Poloxamer 188, to improve nanoparticle stability)

Procedure:

Dissolve the PGA polymer and the drug in acetone to form the organic phase.

Prepare the aqueous phase, which may contain a surfactant.

Add the organic phase dropwise to the aqueous phase under constant stirring. This leads to

the formation of an oil-in-water (o/w) emulsion.

Continue stirring to allow for the evaporation of the organic solvent (acetone).
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As the acetone evaporates, the PGA polymer precipitates, forming solid nanoparticles with

the encapsulated drug.

The resulting nanoparticle suspension can be purified by centrifugation or dialysis to remove

any free drug and excess surfactant.

The purified nanoparticles can then be lyophilized (freeze-dried) for long-term storage.
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PGA Polymer Emulsification
(Dropwise addition with stirring)

Drug
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Deionized Water
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Solvent Evaporation Nanoparticle
Formation

Purification
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Workflow for the preparation of PGA nanoparticles by solvent evaporation.

Cellular Uptake of Polymeric Nanoparticles
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The efficacy of a nanoparticle-based drug delivery system is highly dependent on its ability to

be internalized by target cells. Polymeric nanoparticles, including those made from PGA, are

typically taken up by cells through various endocytic pathways. The specific mechanism can be

influenced by the nanoparticle's size, surface chemistry, and the cell type. The primary

endocytic pathways for nanoparticle uptake are clathrin-mediated endocytosis, caveolin-

mediated endocytosis, and macropinocytosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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